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Compound of Interest

Compound Name: 2,5-Diaminotoluene

Cat. No.: B146830

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diaminotoluene (TDA), a key aromatic amine, plays a pivotal role in numerous industrial and
research applications. Primarily utilized as a precursor in the synthesis of toluene diisocyanate
(TDI) for the production of polyurethanes, its isomers also serve as vital intermediates in the
manufacturing of dyes, pigments, and have emerging applications in medicinal chemistry. This
technical guide provides a comprehensive overview of the chemical structure, isomeric forms,
physicochemical properties, synthesis, and analytical methodologies of diaminotoluene.
Furthermore, it delves into the biological activities of TDA isomers, offering insights for drug
development professionals.

Chemical Structure and Isomerism

Diaminotoluene possesses the chemical formula C7H10N2 and a molecular weight of
approximately 122.17 g/mol . The core structure consists of a toluene molecule (a benzene ring
substituted with a methyl group) with two amino (-NHz) functional groups attached to the
aromatic ring. The positional variation of these two amino groups gives rise to six distinct
isomers, each exhibiting unique physical and chemical properties.

The six isomers of diaminotoluene are:

e 2,3-Diaminotoluene
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2,4-Diaminotoluene

2,5-Diaminotoluene

2,6-Diaminotoluene

3,4-Diaminotoluene

3,5-Diaminotoluene

The structural differences between these isomers are visualized in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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